6-amino-1-isobutylpyrimidine-2,4(1H,3H)-dione
Overview
Description
6-amino-1-isobutylpyrimidine-2,4(1H,3H)-dione, also known as 6-amino-1-isobutyl-2,4-pyrimidinedione, is an organic compound with a molecular weight of 163.17 g/mol. It is a colorless solid that has been studied for its potential applications in scientific research. This compound is produced through the reaction of isobutyramide and hydroxylamine, and is used in a wide range of research applications.
Scientific Research Applications
Anti-Inflammatory Applications
Pyrimidines, including 4-AMINO-3-ISOBUTYLPYRIMIDINE-2,6-DIONE, have been found to display a range of pharmacological effects including anti-inflammatory activities . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Antimicrobial Activity
A study has shown that pyrimidine derivatives, including 4-AMINO-3-ISOBUTYLPYRIMIDINE-2,6-DIONE, exhibit antimicrobial activity . The molecule demonstrated a high affinity for binding within the active sites of antibacterial and antimalarial proteins .
Antiviral Activity
Pyrimidines are known to display antiviral effects . While specific studies on 4-AMINO-3-ISOBUTYLPYRIMIDINE-2,6-DIONE are not available, it is possible that this compound could also have antiviral properties due to its pyrimidine structure.
Antifungal Activity
Similar to the antiviral activity, pyrimidines also display antifungal effects . This suggests that 4-AMINO-3-ISOBUTYLPYRIMIDINE-2,6-DIONE could potentially be used in the treatment of fungal infections.
Antituberculosis Activity
Pyrimidines have been found to display antituberculosis effects . This suggests that 4-AMINO-3-ISOBUTYLPYRIMIDINE-2,6-DIONE could potentially be used in the treatment of tuberculosis.
EGFR Inhibitor
Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones have been reported as selective inhibitors for EGFR . This suggests that 4-AMINO-3-ISOBUTYLPYRIMIDINE-2,6-DIONE could potentially be used as an EGFR inhibitor in cancer treatment.
properties
IUPAC Name |
6-amino-1-(2-methylpropyl)pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2/c1-5(2)4-11-6(9)3-7(12)10-8(11)13/h3,5H,4,9H2,1-2H3,(H,10,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTAYOSNLQPIPFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=CC(=O)NC1=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10357512 | |
Record name | 6-Amino-1-(2-methylpropyl)pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10357512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-1-isobutylpyrimidine-2,4(1H,3H)-dione | |
CAS RN |
56075-75-3 | |
Record name | 6-Amino-1-(2-methylpropyl)pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10357512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-AMINO-1-ISOBUTYLURACIL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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